Cas no 10056-19-6 (Benzamide,N-(1-methylethyl)-3,5-dinitro-)

Benzamide,N-(1-methylethyl)-3,5-dinitro- structure
10056-19-6 structure
Product Name:Benzamide,N-(1-methylethyl)-3,5-dinitro-
CAS No:10056-19-6
MF:C10H11N3O5
MW:253.211442232132
CID:226713
PubChem ID:351140
Update Time:2025-04-19

Benzamide,N-(1-methylethyl)-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(1-methylethyl)-3,5-dinitro-
    • 3,5-dinitro-N-propan-2-ylbenzamide
    • 3.5-Dinitro-benzoesaeure-N-isopropylamid
    • AC1L6XQC
    • i-Propyl-3,5-dinitrobenzamid
    • N-Isopropyl-3,5-dinitro-benzamide
    • N-Isopropyl-3.5-dinitro-benzamid
    • NSC519080
    • Oprea1_466906
    • Oprea1_685355
    • STK024615
    • N-ISOPROPYL-3,5-DINITROBENZAMIDE
    • HDBVLHIQSYYAII-UHFFFAOYSA-N
    • NSC 519080
    • 3,5-dinitro-(N-isopropyl)-benzamide
    • SR-01000313740
    • Benzamide, N-(1-methylethyl)-3,5-dinitro-
    • SCHEMBL3071601
    • NSC-519080
    • DTXSID70325813
    • SR-01000313740-1
    • 10056-19-6
    • AKOS000671095
    • Inchi: 1S/C10H11N3O5/c1-6(2)11-10(14)7-3-8(12(15)16)5-9(4-7)13(17)18/h3-6H,1-2H3,(H,11,14)
    • InChI Key: HDBVLHIQSYYAII-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])NC(C)C

Computed Properties

  • Exact Mass: 253.06993
  • Monoisotopic Mass: 253.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • PSA: 129.37
  • LogP: 3.07850

Benzamide,N-(1-methylethyl)-3,5-dinitro- Related Literature

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD